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Compound Name: 4-Methyl-1,10-phenanthroline

Cat. No.: B1583650

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1,10-phenanthroline, a heterocyclic aromatic organic compound, is a derivative of
1,10-phenanthroline.[1] Its unique structure, featuring a phenanthroline core with a methyl
group substituent, imparts specific chemical properties that make it a valuable ligand in
coordination chemistry and a subject of interest in various scientific disciplines.[1] This
technical guide provides an in-depth overview of 4-Methyl-1,10-phenanthroline, including its
chemical identity, physicochemical properties, synthesis protocols, and key applications, with a
focus on its role in scientific research and development.

Chemical Identity and Properties

The formal IUPAC name for this compound is 4-methyl-1,10-phenanthroline.[2][3][4] It is alsO
commonly referred to as 4-Me-phen.

Physicochemical Data

A summary of the key physicochemical properties of 4-Methyl-1,10-phenanthroline is
presented in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1583650?utm_src=pdf-interest
https://www.benchchem.com/product/b1583650?utm_src=pdf-body
https://www.smolecule.com/products/s1894672
https://www.smolecule.com/products/s1894672
https://www.benchchem.com/product/b1583650?utm_src=pdf-body
https://www.benchchem.com/product/b1583650?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1_10-phenanthroline
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/259002
https://www.fishersci.ca/shop/products/4-methyl-1-10-phenanthroline-thermo-scientific/p-7049950
https://www.benchchem.com/product/b1583650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula Ci3H1oN:2 [1112]
Molecular Weight 194.23 g/mol [2]
Appearance Off-white crystalline solid [2]
Melting Point 143-145 °C [5]
Solubility Soluble in water [5][6]
CAS Number 31301-28-7 [2][3]
InChi Key NAZZKEZTSOOCSZ- o]
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Synthesis of 4-Methyl-1,10-phenanthroline

A common and efficient method for the synthesis of 4-Methyl-1,10-phenanthroline involves a
two-step process starting from lepidine.[7] The general workflow for this synthesis is outlined
below.

Experimental Protocol: Synthesis from Lepidine

Step 1: Nitration of Lepidine to 8-Nitrolepidine[7]
o Lepidine is first nitrated using a sulfonitric mixture.[7]

o The reaction mixture is carefully controlled, and 8-Nitrolepidine is isolated from the reaction
media.

o Recrystallization is employed to purify the 8-Nitrolepidine, resulting in a yield of
approximately 50%.[7]

Step 2: Reduction of 8-Nitrolepidine to 8-Aminolepidine[7]

e The isolated 8-Nitrolepidine is reduced to 8-aminolepidine.
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e A common reducing agent for this step is sodium borohydride, which has been shown to
provide a high yield of 98%.[7]

Step 3: Skraup Synthesis to 4-Methyl-1,10-phenanthroline[7]

e The synthesized 8-aminolepidine is then reacted with glycerol in the presence of an acid
catalyst, such as sulfuric acid, and an oxidizing agent.[7] This is a variation of the Skraup

synthesis.

e The reaction mixture is heated, and the crude 4-Methyl-1,10-phenanthroline is isolated.

 Purification is achieved through recrystallization from a suitable solvent mixture, such as
toluene and hexane, to yield the final product with a reported yield of 66%.[7]

Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: Synthetic pathway of 4-Methyl-1,10-phenanthroline.

Applications in Research and Development

4-Methyl-1,10-phenanthroline serves as a crucial building block and ligand in various areas of

chemical and biological research.

Coordination Chemistry

As a bidentate ligand, 4-Methyl-1,10-phenanthroline readily forms stable complexes with a
wide range of metal ions.[1] The presence of the methyl group can influence the steric and
electronic properties of the resulting metal complexes, thereby tuning their reactivity,
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photophysical properties, and catalytic activity.[1] These complexes are investigated for
applications in:

e Photocatalysis: Ruthenium and iridium complexes of 4-Me-phen have been explored for their
potential in light-driven chemical transformations.[1]

 Light-Emitting Devices: The luminescent properties of certain metal complexes make them
candidates for use in organic light-emitting diodes (OLEDs) and other light-emitting
technologies.[1]

e Sensors: The ability of these complexes to interact with other molecules can be exploited for
the development of chemical sensors.

Biological Applications

The planar aromatic structure of 1,10-phenanthroline and its derivatives allows them to
intercalate into DNA.[8] This interaction is a key aspect of their biological activity. Platinum(Il)
complexes containing methylated derivatives of 1,10-phenanthroline, including 4-Methyl-1,10-
phenanthroline, have been synthesized and evaluated for their cytotoxic effects.[8] While the
4-methyl derivative itself showed lower activity compared to other methylated isomers in one
study, this highlights the structure-activity relationship and the potential for designing novel
therapeutic agents.[8]

DNA Intercalation and Potential Biological Effects

The interaction of 4-Methyl-1,10-phenanthroline, particularly when complexed with a metal
ion, with DNA is a critical area of study. This interaction can lead to various biological
consequences.
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Caption: Interaction of a 4-Methyl-1,10-phenanthroline metal complex with DNA.

Conclusion

4-Methyl-1,10-phenanthroline is a versatile and important molecule in the fields of chemistry
and drug development. Its well-defined structure and predictable coordination behavior make it
an excellent ligand for creating novel metal complexes with tailored properties. The ongoing
research into its synthesis, reactivity, and biological interactions continues to open up new
avenues for its application in catalysis, materials science, and medicinal chemistry. This guide
provides a foundational understanding for researchers and scientists looking to explore the
potential of this intriguing compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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